Cas no 174573-98-9 (5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL)

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL is a triazole-based heterocyclic compound featuring a thiol functional group and a tert-butylphenyl substituent. Its molecular structure imparts stability and reactivity, making it useful in organic synthesis and coordination chemistry. The tert-butyl group enhances steric hindrance, while the thiol moiety allows for versatile derivatization, including metal coordination or thioether formation. This compound is particularly valued for its potential applications in pharmaceuticals, agrochemicals, and material science due to its robust scaffold and functional flexibility. Its purity and well-defined structure ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to the reactive thiol group.

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL structure

174573-98-9 structure

Product Name:5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL

CAS No:174573-98-9

MF:C₁₄H₁₉N₃S

MW:261.385761499405

MDL:MFCD01163891

CID:843049

PubChem ID:726838

Update Time:2025-08-10

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

- 5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
- 3-(4-tert-butylphenyl)-4-ethyl-1H-1,2,4-triazole-5-thione
- 5-(4-tert-Butyl-phenyl)-4-ethyl-2,4-dihydro-[1,2,4]triazole-3-thione
- 5-[4-(tert-butyl)phenyl]-4-ethyl-1,2,4-triazole-3-thiol
- AC1LDXBE
- Ambcb5953561
- CBMicro_049685
- SBB040319
- Albb-003334
- CHEMBRDG-BB 5881566
- J-516274
- STK501823
- VS-14040
- BBL037282
- EN300-08503
- AG-690/12893043
- Z56943714
- J-011010
- AKOS000116897
- MLS000077186
- CHEMBL1414008
- CS-0307835
- WL-180607
- AKOS000602222
- AB00100214-01
- 5-(4-(tert-Butyl)phenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
- BIM-0049592.P001
- 5-(4-TERT-BUTYLPHENYL)-4-ETHYL-2H-1,2,4-TRIAZOLE-3-THIONE
- G76148
- 174573-98-9
- HMS1675G07
- SCHEMBL8978685
- MFCD01163891
- SMR000009886
- DTXSID30352448
- HMS2294H22
- ZINC00272382
- 5-(4-tert-butylphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl hydrosulfide
- AKOS BBS-00003332
- MDL： MFCD01163891
- Inchi： 1S/C14H19N3S/c1-5-17-12(15-16-13(17)18)10-6-8-11(9-7-10)14(2,3)4/h6-9H,5H2,1-4H3,(H,16,18)
- InChI Key： KXFYXFVWCIUKDR-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC(=CC=2)C(C)(C)C)N1CC

Computed Properties

Exact Mass: 261.13000
Monoisotopic Mass: 261.12996879g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 59.7Å²

Experimental Properties

Density: 1.12
Boiling Point: 334.3°C at 760 mmHg
Flash Point: 156°C
Refractive Index: 1.598
PSA: 69.51000
LogP: 3.55120

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B491083-50mg	5-(4-tert-Butylphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	174573-98-9		50mg	$ 50.00	2022-06-01
TRC	B491083-100mg	5-(4-tert-Butylphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	174573-98-9		100mg	$ 95.00	2022-06-01
TRC	B491083-500mg	5-(4-tert-Butylphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	174573-98-9		500mg	$ 320.00	2022-06-01
abcr	AB404951-500 mg	5-(4-tert-Butylphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	174573-98-9		500MG	€151.00	2022-08-31
abcr	AB404951-1 g	5-(4-tert-Butylphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	174573-98-9		1g	€172.20	2023-04-25
abcr	AB404951-5 g	5-(4-tert-Butylphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	174573-98-9		5g	€389.30	2023-04-25
abcr	AB404951-10 g	5-(4-tert-Butylphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	174573-98-9		10g	€539.60	2023-04-25
Chemenu	CM114643-1g	5-(4-tert-butylphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	174573-98-9	95%	1g	$119	2023-03-06
Chemenu	CM114643-5g	5-(4-tert-butylphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	174573-98-9	95%	5g	$340	2023-03-06
SHENG KE LU SI SHENG WU JI SHU	sc-290668-100 mg	5-(4-tert-butylphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol,	174573-98-9		100MG	￥451.00	2023-07-11

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Related Literature

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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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3. An intermolecular C–C coupling reaction of iridium complexes†

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5. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

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Cas no 174573-98-9 (5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL)

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Security Information

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Pricemore >>

5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Related Literature

Related Categories

174573-98-9 (5-(4-TERT-BUTYLPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL) Related Products